molecular formula C13H23NO B13743630 4-Quinolinol, 4-ethenyldecahydro-1,2-dimethyl-, (2alpha,4beta,4aalpha,8abeta)- CAS No. 20431-91-8

4-Quinolinol, 4-ethenyldecahydro-1,2-dimethyl-, (2alpha,4beta,4aalpha,8abeta)-

Cat. No.: B13743630
CAS No.: 20431-91-8
M. Wt: 209.33 g/mol
InChI Key: DNTLHLDYMDJBDF-UHFFFAOYSA-N
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Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

4-Quinolinol, 4-ethenyldecahydro-1,2-dimethyl-, (2alpha,4beta,4aalpha,8abeta)- has several scientific research applications It is used in chemistry for studying stereoisomerism and reaction mechanismsIn industry, it could be used as an intermediate in the synthesis of other complex organic compounds .

Properties

CAS No.

20431-91-8

Molecular Formula

C13H23NO

Molecular Weight

209.33 g/mol

IUPAC Name

4-ethenyl-1,2-dimethyl-2,3,4a,5,6,7,8,8a-octahydroquinolin-4-ol

InChI

InChI=1S/C13H23NO/c1-4-13(15)9-10(2)14(3)12-8-6-5-7-11(12)13/h4,10-12,15H,1,5-9H2,2-3H3

InChI Key

DNTLHLDYMDJBDF-UHFFFAOYSA-N

Canonical SMILES

CC1CC(C2CCCCC2N1C)(C=C)O

Origin of Product

United States

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